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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187

Application Notes and Protocols for cis-2-
Tridecenal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of cis-2-Tridecenal in a laboratory setting. Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound for experimental use.

Chemical and Physical Properties

cis-2-Tridecenal is an unsaturated aldehyde. While specific data for the cis-isomer is limited,
the properties of 2-Tridecenal (often a mixture of isomers or the trans-isomer) provide a crucial
reference.
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Property Value Source
Molecular Formula C13H240 [1]
Molecular Weight 196.33 g/mol [1]

Colorless or slightly yellowish
Appearance o o [1]
liquid; Qily, citrus aroma

. . 115.0t0 118.0 °C @ 10.00 mm
Boiling Point ; [1]
g

112.78 °C (235.00 °F) - Closed

Flash Point [21[3]
Cup

Specific Gravity 0.842 10 0.862 @ 25 °C [2][3]

Refractive Index 1.455t01.461 @ 20 °C [2][3]

Safety and Handling

cis-2-Tridecenal is classified as a skin and eye irritant.[4][5] Appropriate personal protective
equipment (PPE) and engineering controls are mandatory.

2.1 Personal Protective Equipment (PPE)

o Gloves: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses with side shields or chemical goggles.[4]
e Lab Coat: A standard laboratory coat is required.

e Respiratory Protection: If working outside a fume hood or with heated material where vapors
are likely, use a NIOSH-approved respirator.

2.2 Engineering Controls

e Fume Hood: All handling of cis-2-Tridecenal should be performed in a well-ventilated
chemical fume hood to minimize inhalation exposure.[4]
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o Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash
station.

2.3 First Aid Measures

» Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical attention.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4][6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[4]
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Caption: Safe Handling Workflow for cis-2-Tridecenal.

Storage and Stability
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Proper storage is essential to prevent degradation and maintain the purity of cis-2-Tridecenal.
As an unsaturated aldehyde, it is susceptible to oxidation and polymerization.

Temperature: Store in a cool, well-ventilated place.[4] For long-term storage, refrigeration is
recommended.[6]

e Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

[6]

o Container: Keep containers tightly closed in a dry location.[5] Use amber glass vials to
protect from light.

e Incompatibilities: Avoid strong oxidizing agents and strong bases.[6]
Experimental Protocols
4.1 Protocol for Preparing a Stock Solution in Ethanol

This protocol outlines the preparation of a 100 mM stock solution of cis-2-Tridecenal in
absolute ethanol.

Materials:

cis-2-Tridecenal

Anhydrous Ethanol (200 proof)

Calibrated micropipettes and tips

Inert gas source (Argon or Nitrogen)

Amber glass vial with a PTFE-lined cap

Analytical balance
Procedure:

» Preparation: Perform all steps in a certified chemical fume hood.
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e Tare Vial: Place an amber glass vial with its cap on the analytical balance and tare the
weight.

» Weigh Compound: Carefully add the target amount of cis-2-Tridecenal to the vial using a
micropipette. For example, to prepare 1 mL of a 100 mM solution, weigh 19.63 mg of the
compound. Record the exact weight.

o Add Solvent: Based on the recorded weight, calculate the precise volume of anhydrous
ethanol required to achieve a 100 mM concentration. Add the ethanol to the vial.

o Volume (L) = (Mass (g) / 196.33 g/mol ) / 0.1 mol/L
e Mix Solution: Cap the vial tightly and vortex gently until the solution is homogeneous.

 Inert Atmosphere: Briefly flush the headspace of the vial with a gentle stream of argon or
nitrogen gas before sealing it tightly.

o Label and Store: Clearly label the vial with the compound name, concentration, solvent,
preparation date, and your initials. Store at -20°C for long-term use.

Reactivity Profile

cis-2-Tridecenal is an a,3-unsaturated aldehyde, which gives it two primary sites for
nucleophilic attack. This dual reactivity is crucial for its role in chemical synthesis and potential
biological interactions.

e 1,2-Addition (Direct Addition): Strong, hard nucleophiles (e.g., Grignard reagents,
organolithiums) tend to attack the electrophilic carbonyl carbon directly.

¢ 1,4-Addition (Conjugate Addition): Weaker, softer nucleophiles (e.g., amines, thiols,
organocuprates) typically attack the (3-carbon, which is also electrophilic due to resonance.
[7][8] This is often referred to as a Michael addition.[8]

The presence of the double bond in conjugation with the aldehyde group makes the compound
susceptible to oxidation and polymerization, reinforcing the need for storage under an inert
atmosphere.
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Caption: Reactivity of a,3-Unsaturated Aldehydes.

Disposal

Dispose of cis-2-Tridecenal and any contaminated materials as hazardous chemical waste.[6]
Consult your institution's environmental health and safety (EHS) office for specific local,
regional, and national regulations. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [laboratory techniques for handling and storing cis-2-
Tridecenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15182187#laboratory-techniques-for-handling-and-
storing-cis-2-tridecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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